Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20753316 N-(2-Aminoethyl)biotinamide 111790-37-5 C12H22N4O2S
VC20747026 Dimethyl 2,6-diisopropyl-4-(4-fluorophenyl)-pyridine-3,5-dicarboxylate 122549-42-2 C21H24FNO4
VC20747435 5-(Methylamino)-1-pyridin-3-ylpentan-1-one 133381-81-4 C₁₁H₁₈Cl₂N₂O
VC20747558 Ethyl thiooxamate 16982-21-1 C4H7NO2S
VC20747658 2-Azetidinecarboxylic acid, 1-nitroso-, (S)- 30248-47-6 C4H6N2O3
VC20747096 2-Hydroxy-5-(trifluoromethyl)pyridine 33252-63-0 C6H4F3NO
VC20747448 Anabaseine 3471-05-4 C10H12N2
VC20741150 3-Deoxyglucosone 4084-27-9 C6H10O5
VC20747394 2-Amino-5-fluorobenzoic acid 446-08-2 C7H6FNO2
VC20747454 2,3-Pyridinedicarboximide 4664-00-0 C7H4N2O2
VC20747366 4,5-Dimethoxy-2-nitrobenzoic acid 4998-07-6 C9H9NO6
VC20741857 4,4'-Dinitro-2-biphenylamine 51787-75-8 C12H9N3O4
VC20747061 5-Ethyl-2-Pyridineethanol 5223-06-3 C9H13NO
VC20747093 Pyridoxamine dihydrochloride 524-36-7 C8H14Cl2N2O2
VC20742074 4-Nitrophenyl 2-acetamido-2-deoxy-3-O-(b-D-galactopyranosyl)-a-D-galactopyranoside 59837-14-8 C20H28N2O13
VC20742008 2-Bromo-4,5-dimethoxybenzoic acid 6286-46-0 C9H9BrO4
VC20753297 (+)-(3R)-3-{[tert-Butyl(dimethyl)silyl]oxy}dihydrofuran-2(3H)-one 669000-31-1 C10H20O3Si
VC20741111 N-(3-hydroxyimino-4-oxo-4-pyridin-3-ylbutyl)-N-methylnitrous amide 67351-31-9 C10H12N4O3
VC20747372 7-amino-AMD 7240-37-1 C62H87N13O16
VC20741619 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)- 73209-05-9 C10H15NO4
VC20747034 (-)-2,3-O-Isopropylidene-d-threitol 73346-74-4 C7H14O4
VC20753318 (S)-2-(Acetylthio)-3-phenylpropanoic acid 76932-17-7 C11H12O3S
VC20741877 2-[(4R,5S,6S,7R,9R,10R,11E,13E,16R)-6-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-10-[5-(dimethylamino)-6-methyloxan-2-yl]oxy-4-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde 8025-81-8 C43H74N2O14
VC20747636 Actinopyrone A 88378-59-0 C25H36O4
VC20753226 S-[2-(4-Pyridyl)ethyl] thiolactic acid 887407-43-4 C10H13NO2S